![molecular formula C6H4BrN3 B594177 7-Bromo-3H-imidazo[4,5-b]pyridine CAS No. 1207174-85-3](/img/structure/B594177.png)
7-Bromo-3H-imidazo[4,5-b]pyridine
Overview
Description
7-Bromo-3H-imidazo[4,5-b]pyridine is a useful research compound. Its molecular formula is C6H4BrN3 and its molecular weight is 198.023. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Corrosion Inhibition : Imidazo[4,5-b]pyridine derivatives, including those similar to 7-Bromo-3H-imidazo[4,5-b]pyridine, have been found effective in inhibiting mild steel corrosion. They act as mixed-type inhibitors and show a high percentage of inhibition performance (Saady et al., 2021).
Anticancer and Antimicrobial Activity : Certain derivatives of 3H-imidazo[4,5-b]pyridine have shown significant anticancer and antimicrobial activities. These findings suggest the potential of imidazo[4,5-b]pyridine moiety as a template for synthesizing new agents in these fields (Shelke et al., 2017).
Antimicrobial and Anticancer Properties : Novel derivatives of imidazo[4,5-b]pyridine have been synthesized and screened for antimicrobial and anticancer activity, demonstrating the compound's relevance in these areas (Banda et al., 2016).
Synthesis Methodologies : Research has been conducted on the synthesis of 3-Bromo-imidazo[1,2-a]pyridines from pyridines and enamides, which is relevant to the manipulation and utilization of this compound (Zhou et al., 2016).
In vitro Antiproliferative Activity : 2-Thioxo-1 H ,3 H -imidazo[4,5-b]pyridine derivatives have been prepared and tested for their antiproliferative activity against human cancer cell lines (Liszkiewicz et al., 2007).
Fluorescent Properties : The compound has been used in the synthesis of fluorescent Purine Isosteres, indicating its potential in the development of fluorescence-based applications (Baladi et al., 2016).
Inhibitors of Aurora Kinases : Imidazo[4,5-b]pyridine derivatives have been identified as inhibitors of Aurora kinases, which is significant for cancer research (Bavetsias et al., 2010).
Potential as Tyrosyl-tRNA Synthetase Inhibitors : New 6-bromo-imidazo[4,5-b]pyridine derivatives have been synthesized and evaluated as potential tyrosyl-tRNA synthetase inhibitors (Jabri et al., 2023).
Vibrational Spectra Analysis : Studies on the vibrational spectra and molecular structure of 1H- and 3H-imidazo[4,5-b]pyridine derivatives, including DFT calculations, have been conducted, providing insights into the physical properties of these compounds (Lorenc et al., 2008).
Mechanism of Action
Target of Action
The primary target of 7-Bromo-3H-imidazo[4,5-b]pyridine is tubulin , a globular protein that is the main constituent of microtubules in cells . Tubulin plays a crucial role in maintaining cell structure, cell division, and intracellular transport .
Mode of Action
This compound interacts with tubulin, inhibiting its polymerization . This interaction disrupts the formation of microtubules, which are essential for cell division and other cellular functions .
Biochemical Pathways
The inhibition of tubulin polymerization by this compound affects several biochemical pathways. It can induce cell cycle arrest at the G2/M phase, suggesting an inhibitory effect on tubulin polymerization . It can also activate Caspase-3, a key enzyme in the execution-phase of cell apoptosis .
Pharmacokinetics
Its molecular weight of 19802 suggests that it may have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed.
Result of Action
The interaction of this compound with tubulin leads to the disruption of microtubule formation, which can inhibit cell division and induce apoptosis . This can result in the inhibition of cancer cell proliferation and migration .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, it has been suggested that it may act as an effective corrosion inhibitor in acidic environments . .
Biochemical Analysis
Biochemical Properties
It is known that imidazo[4,5-b]pyridine derivatives have been used in the design of compounds with valuable medicinal properties
Cellular Effects
It is known that imidazo[4,5-b]pyridine derivatives can influence cell function
Molecular Mechanism
It is known that imidazo[4,5-b]pyridine derivatives can exert their effects at the molecular level
Properties
IUPAC Name |
7-bromo-1H-imidazo[4,5-b]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrN3/c7-4-1-2-8-6-5(4)9-3-10-6/h1-3H,(H,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DEFSPWZHYXXHLB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C2C(=C1Br)NC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00698421 |
Source
|
| Record name | 7-Bromo-1H-imidazo[4,5-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00698421 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1207174-85-3 |
Source
|
| Record name | 7-Bromo-1H-imidazo[4,5-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00698421 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 7-BROMO-1H-IMIDAZO[4,5-B]PYRIDINE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
